4-ACETOXY-2-BUTANONE TECH. 90
4-ACETOXY-2-BUTANONE TECH. 90
3-oxobutyl acetate is an acetate ester that is butyl acetate substituted by an oxo group at position 3. It has a role as a metabolite. It derives from a butyl acetate.
Brand Name:
Vulcanchem
CAS No.:
10150-87-5
VCID:
VC0159995
InChI:
InChI=1S/C6H10O3/c1-5(7)3-4-9-6(2)8/h3-4H2,1-2H3
SMILES:
CC(=O)CCOC(=O)C
Molecular Formula:
C6H10O3
Molecular Weight:
130.14 g/mol
4-ACETOXY-2-BUTANONE TECH. 90
CAS No.: 10150-87-5
Main Products
VCID: VC0159995
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol
| CAS No. | 10150-87-5 |
|---|---|
| Product Name | 4-ACETOXY-2-BUTANONE TECH. 90 |
| Molecular Formula | C6H10O3 |
| Molecular Weight | 130.14 g/mol |
| IUPAC Name | 3-oxobutyl acetate |
| Standard InChI | InChI=1S/C6H10O3/c1-5(7)3-4-9-6(2)8/h3-4H2,1-2H3 |
| Standard InChIKey | NWCYECXHIYEBJE-UHFFFAOYSA-N |
| SMILES | CC(=O)CCOC(=O)C |
| Canonical SMILES | CC(=O)CCOC(=O)C |
| Description | 3-oxobutyl acetate is an acetate ester that is butyl acetate substituted by an oxo group at position 3. It has a role as a metabolite. It derives from a butyl acetate. |
| PubChem Compound | 139100 |
| Last Modified | Nov 11 2021 |
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